molecular formula C8H11N3O2 B6158826 methyl 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-3-carboxylate CAS No. 1781559-31-6

methyl 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-3-carboxylate

Cat. No. B6158826
CAS RN: 1781559-31-6
M. Wt: 181.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Imidazo[1,2-a]pyrimidines have been receiving significant attention in the synthetic chemistry community . They are a type of heterocyclic compound that has wide applications in medicinal chemistry .


Synthesis Analysis

Imidazo[1,2-a]pyrimidines can be synthesized through different chemosynthetic methodologies, including multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation, aza-Michael–Mannich reaction, and chiral compounds synthesis .


Chemical Reactions Analysis

Imidazo[1,2-a]pyrimidines can undergo various chemical reactions, including multicomponent reactions, condensation reactions, intramolecular cyclizations, and tandem reactions .

Future Directions

The future directions of research on imidazo[1,2-a]pyrimidines could involve the development of new chemosynthetic strategies and drug development due to its wide range of applications in medicinal chemistry .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-3-carboxylate involves the condensation of 2-amino-4-methylpyrimidine with ethyl glyoxylate followed by cyclization with formic acid and subsequent methylation with methyl iodide.", "Starting Materials": [ "2-amino-4-methylpyrimidine", "ethyl glyoxylate", "formic acid", "methyl iodide" ], "Reaction": [ "Step 1: Condensation of 2-amino-4-methylpyrimidine with ethyl glyoxylate in the presence of a base such as sodium ethoxide or potassium carbonate to form ethyl 2-(4-methylpyrimidin-2-yl)glyoxylate.", "Step 2: Cyclization of ethyl 2-(4-methylpyrimidin-2-yl)glyoxylate with formic acid in the presence of a catalyst such as p-toluenesulfonic acid to form methyl 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-3-carboxylate.", "Step 3: Methylation of methyl 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-3-carboxylate with methyl iodide in the presence of a base such as potassium carbonate to form the final product, methyl 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-3-carboxylate." ] }

CAS RN

1781559-31-6

Product Name

methyl 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-3-carboxylate

Molecular Formula

C8H11N3O2

Molecular Weight

181.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.